Cas no 1856473-49-8 (6-Prop-2-ynyl-6-azaspiro[3.4]octane)

• Product Name: 6-Prop-2-ynyl-6-azaspiro[3.4]octane
• CAS No: 1856473-49-8
• MF: C₁₀H₁₅N
• MW: 149.232802629471
• MDL: MFCD32068682
• CID: 5611951
• PubChem ID: 131176396
• Update Time: 2025-06-11

6-Prop-2-ynyl-6-azaspiro[3.4]octane Chemical and Physical Properties

Names and Identifiers

• 1856473-49-8
• 6-(prop-2-yn-1-yl)-6-azaspiro[3.4]octane
• EN300-3460309
• Z1411799144
• 6-Prop-2-ynyl-6-azaspiro[3.4]octane
• 6-Azaspiro[3.4]octane, 6-(2-propyn-1-yl)-

• MDL： MFCD32068682
• Inchi： 1S/C10H15N/c1-2-7-11-8-6-10(9-11)4-3-5-10/h1H,3-9H2
• InChI Key： OIFFOLSODUJDIF-UHFFFAOYSA-N
• SMILES： N1(CC#C)CCC2(C1)CCC2

Computed Properties

• Exact Mass: 149.120449483g/mol
• Monoisotopic Mass: 149.120449483g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 194
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 3.2Ų

Experimental Properties

• Density: 1.00±0.1 g/cm3(Predicted)
• Boiling Point: 208.4±23.0 °C(Predicted)
• pka: 7.99±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Hydrocarbons Saturated hydrocarbons Alkanes

Additional information on 6-Prop-2-ynyl-6-azaspiro[3.4]octane

Professional Introduction to Compound with CAS No. 1856473-49-8 and Product Name: 6-Prop-2-ynyl-6-azaspiro[3.4]octane

The compound with the CAS number 1856473-49-8 and the product name 6-Prop-2-ynyl-6-azaspiro[3.4]octane represents a fascinating molecule in the realm of chemical and pharmaceutical research. This spirocyclic azapeptide derivative has garnered significant attention due to its unique structural features and potential biological activities. The presence of a propargyl group and an azaspiro framework suggests a high degree of molecular complexity, which may contribute to its distinctive interactions with biological targets.

In recent years, the field of medicinal chemistry has seen a surge in interest towards spirocyclic compounds, particularly those incorporating nitrogen-containing heterocycles. These structures often exhibit enhanced binding affinity and selectivity, making them valuable candidates for drug development. The 6-Prop-2-ynyl-6-azaspiro[3.4]octane molecule, with its rigid spirocore and terminal alkyne functionality, presents an intriguing scaffold for further exploration.

One of the most compelling aspects of this compound is its potential application in the development of novel therapeutic agents. The azaspiro moiety is known to mimic peptide bonds, which can lead to the formation of stable complexes with biological receptors. This property is particularly relevant in the context of peptide mimetics, where such molecules can serve as potent inhibitors or modulators of protein-protein interactions. The propargyl group further enhances the versatility of this scaffold, allowing for diverse functionalization strategies that can be tailored to specific biological targets.

Recent studies have highlighted the importance of spirocyclic compounds in addressing unmet medical needs. For instance, modifications of azaspiro structures have been explored in the development of antiviral and anticancer agents. The 6-Prop-2-ynyl-6-azaspiro[3.4]octane molecule, with its dual functionality, could potentially serve as a lead compound for designing such therapies. Its ability to interact with biological targets in multiple ways may provide a competitive edge over traditional small-molecule drugs.

The synthesis of this compound involves sophisticated organic transformations that highlight the expertise required in modern medicinal chemistry. The spirocyclic core necessitates precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques, such as transition-metal-catalyzed reactions and stereoselective methodologies, are often employed to construct this intricate framework. These synthetic strategies not only demonstrate the ingenuity of chemical research but also underscore the importance of innovation in drug discovery.

Beyond its structural significance, 6-Prop-2-ynyl-6-azaspiro[3.4]octane has shown promise in preclinical studies as a potential therapeutic agent. Initial pharmacological evaluations have revealed interesting interactions with various biological targets, including enzymes and receptors implicated in metabolic disorders and inflammatory diseases. These findings warrant further investigation into its mechanism of action and therapeutic potential.

The role of computational chemistry in optimizing this compound cannot be overstated. Molecular modeling techniques have been instrumental in predicting binding affinities and identifying key interaction sites between 6-Prop-2-ynyl-6-azaspiro[3.4]octane and biological targets. These insights have guided structural modifications aimed at enhancing potency and selectivity. By integrating experimental data with computational predictions, researchers can accelerate the drug discovery process and increase the likelihood of success.

The future prospects for 6-Prop-2-ynyl-6-azaspiro[3.4]octane are promising, given its unique structural features and potential biological activities. Ongoing research is focused on exploring its pharmacological profile in greater detail and evaluating its suitability for clinical development. Collaborative efforts between synthetic chemists, biologists, and pharmacologists are essential to translate this compound from a laboratory curiosity into a viable therapeutic option.

In conclusion, the compound with CAS no. 1856473-49-8 and product name 6-prop-yne-lated azaspiro-octane exemplifies the innovative spirit driving modern pharmaceutical research. Its complex architecture and multifaceted interactions make it a compelling candidate for further exploration in drug development. As our understanding of biological systems continues to evolve, molecules like this will play an increasingly important role in addressing complex diseases and improving patient outcomes.